Cas no 942743-71-7 (N-4-(dimethylamino)phenyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide)

• Product Name: N-4-(dimethylamino)phenyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide
• CAS No: 942743-71-7
• MF: C₂₂H₂₄N₄O₃S
• MW: 424.515963554382
• CID: 6175697
• PubChem ID: 22695267
• Update Time: 2025-11-01

N-4-(dimethylamino)phenyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(dimethylamino)phenyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide
• F2465-0169
• AKOS016328042
• N-[4-(dimethylamino)phenyl]-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide
• 942743-71-7
• AKOS002367953
• N-[4-(dimethylamino)phenyl]-1-(1,1-dioxothiolan-3-yl)-5-phenylpyrazole-3-carboxamide
• N-(4-(dimethylamino)phenyl)-1-(1,1-dioxidotetrahydrothiophen-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C22H24N4O3S/c1-25(2)18-10-8-17(9-11-18)23-22(27)20-14-21(16-6-4-3-5-7-16)26(24-20)19-12-13-30(28,29)15-19/h3-11,14,19H,12-13,15H2,1-2H3,(H,23,27)
• InChI Key： XSGDMZMSLBNXFG-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)N1C(C2C=CC=CC=2)=CC(C(NC2C=CC(=CC=2)N(C)C)=O)=N1)(=O)=O

Computed Properties

• Exact Mass: 424.15691181g/mol
• Monoisotopic Mass: 424.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.7Ų

Additional information on N-4-(dimethylamino)phenyl-1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide

N-4-(Dimethylamino)phenyl-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide (CAS No. 942743-71-7): An Overview

N-4-(Dimethylamino)phenyl-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide (CAS No. 942743-71-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the areas of anti-inflammatory and anti-cancer treatments.

The molecular structure of N-4-(dimethylamino)phenyl-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide is composed of a pyrazole core, a thiolane ring, and an aromatic substituent. The presence of the dimethylamino group and the phenyl substituents contributes to its biological activity and pharmacological properties. The thiolane ring, specifically in its dioxo form (S,S-dioxide), adds to the compound's stability and reactivity.

Recent studies have highlighted the anti-inflammatory properties of N-4-(dimethylamino)phenyl-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide. In vitro experiments have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is attributed to the compound's ability to modulate key signaling pathways involved in inflammation, such as the NF-kB pathway.

In addition to its anti-inflammatory effects, N-4-(dimethylamino)phenyl-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide has also shown promising anti-cancer activity. Preclinical studies have reported that this compound exhibits cytotoxic effects against various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves inducing apoptosis through the activation of caspase cascades and the disruption of mitochondrial membrane potential.

The pharmacokinetic properties of N-4-(dimethylamino)phenyl-1-(1,1-dioxo-1λ⁶-thiolan-3-yl)-5-phenyl-1H-pyrazole-3-carboxamide have been extensively studied to optimize its therapeutic potential. Research has shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a suitable candidate for further clinical development. Additionally, its low toxicity in animal models suggests a wide therapeutic window and minimal side effects.

The synthesis of N-4-(dimethylamino)phenyl-1-(1,1-dioxo-1λ⁶-thiolan-3-y l)-5 - phen yl - 1 H - pyra z ole - 3 - car box am ide involves several steps, including the formation of the thiolane ring and the coupling reactions to introduce the aromatic substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which is crucial for its potential commercialization.

In conclusion, N - 4 - ( dim eth yl ami no ) phen yl - 1 - ( 1 , 1 - d i ox o - 1 λ< sup > 6 sup > - thi o lan - 3 - y l ) - 5 - phen yl - 1 H - py ra z ole - 3 - car box am ide strong > ( CAS No . 942743 - 71 - 7 ) is a promising compound with significant potential in both anti-inflammatory and anti-cancer therapies. Ongoing research continues to explore its mechanisms of action and optimize its therapeutic applications, making it an exciting area of study for medicinal chemists and pharmaceutical researchers alike.